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Compound of Interest

Compound Name: Mivorilaner

Cat. No.: B12429103 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of investigational compounds like Mivorilaner is paramount. This guide provides

immediate, essential safety protocols, logistical information for handling and disposal, and

clear, step-by-step procedures to address operational questions, fostering a culture of safety

and building trust in laboratory practices.

Personal Protective Equipment (PPE) for Mivorilaner
When handling Mivorilaner, a comprehensive approach to personal protection is critical to

minimize exposure risk. The following table summarizes the required PPE.
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PPE Category Item Specification

Hand Protection Gloves

Chemical impermeable gloves

inspected prior to use. Must

satisfy specifications of EU

Directive 89/686/EEC and the

standard EN 374.[1]

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Skin and Body Protection Protective Clothing
Fire/flame resistant and

impervious clothing.[1]

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

Standard Operating Procedure for Handling
Mivorilaner
A systematic workflow is crucial for safely managing Mivorilaner in a laboratory setting. The

following diagram outlines the key steps from preparation to disposal.
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Workflow for Handling Mivorilaner

Preparation

Handling

Storage Disposal

Conduct Risk Assessment

Review Safety Data Sheet

Prepare and Inspect PPE

Work in a Well-Ventilated Area

Avoid Dust and Aerosol Formation

Use Non-Sparking Tools

Store in a Tightly Closed Container

After Use

Collect Waste in a Suitable, Closed Container

Waste Generation

Keep in a Dry, Cool, and Well-Ventilated Place Dispose via Licensed Chemical Destruction Plant

Do Not Discharge to Sewer Systems

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Mivorilaner.
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Emergency Procedures
Immediate and appropriate responses to emergencies are critical to mitigate harm.

Emergency Contact Information:

Emergency Phone Number: 781-999-4286 (Monday to Friday, 9am-5pm, UTC/GMT -5hours)

[1]

In case of any exposure or emergency, contact your institution's emergency response team

and a poison control center immediately.
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Emergency Situation Immediate Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical. Consult a doctor immediately.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill or Leak

Evacuate personnel to safe areas. Avoid dust

formation and breathing vapors. Wear personal

protective equipment. Prevent further leakage if

safe to do so. Do not let the chemical enter

drains. Collect and arrange for disposal.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam. Wear self-contained breathing

apparatus for firefighting if necessary.

Disposal Plan
Proper disposal of Mivorilaner and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Handling and Disposal:

Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing. Do not contaminate water,
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foodstuffs, feed, or seed by storage or disposal. Do not discharge into sewer systems.

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning. Alternatively, puncture the packaging to make it unusable for other

purposes and then dispose of it in a sanitary landfill. Combustible packaging materials may

be disposed of through controlled incineration with flue gas scrubbing.

For general guidance on disposing of unused medicines at home, if a take-back program is

unavailable, the FDA recommends mixing the medication (without crushing tablets or capsules)

with an unappealing substance like dirt or cat litter, placing the mixture in a sealed plastic bag,

and then throwing it in the household trash. Always remove personal information from

prescription labels before disposing of containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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